![molecular formula C15H11NO6S2 B5187210 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate](/img/structure/B5187210.png)
2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate, also known as MBX-102, is a synthetic compound that has been widely studied for its potential therapeutic applications. It belongs to the class of compounds known as thioxanthenones, which have been shown to have a variety of biological activities.
Mechanism of Action
The exact mechanism of action of 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate is not fully understood, but it is thought to involve the inhibition of key enzymes involved in inflammation and oxidative stress, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and oxidative stress in a variety of cell types, including macrophages and endothelial cells. It has also been shown to induce apoptosis in cancer cells and protect against neurodegeneration in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate is its potent anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of a variety of diseases. However, its exact mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.
Future Directions
Future research on 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate could focus on its potential therapeutic applications in specific diseases, such as cancer and neurodegenerative diseases. In addition, more studies are needed to determine its safety and efficacy in humans, as well as its potential side effects and drug interactions. Finally, the development of new synthetic methods for this compound could lead to the discovery of related compounds with even greater therapeutic potential.
Synthesis Methods
The synthesis of 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate involves the reaction of 4-methylphenylsulfonyl chloride with 2-mercaptobenzoic acid in the presence of triethylamine, followed by the reaction of the resulting intermediate with ethyl chloroformate to form the final product.
Scientific Research Applications
2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate has been studied for its potential therapeutic applications in a variety of areas, including cancer, inflammation, and neurodegenerative diseases. In particular, it has been shown to have anti-inflammatory and antioxidant properties, as well as the ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
(2-oxo-1,3-benzoxathiol-5-yl) N-(4-methylphenyl)sulfonylcarbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO6S2/c1-9-2-5-11(6-3-9)24(19,20)16-14(17)21-10-4-7-12-13(8-10)23-15(18)22-12/h2-8H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUMMKMPQPQCKCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(=O)OC2=CC3=C(C=C2)OC(=O)S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.